N-(2,5-dimethylphenyl)-2-((2-oxo-1-(thiophen-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethylphenyl)-2-((2-oxo-1-(thiophen-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H23N3O2S2 and its molecular weight is 425.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Derivatives and Structural Analysis
The compound's role in heterocyclic derivatives formation, as well as its structural analysis through X-ray, has been explored in scientific research. For instance, the study by Banfield et al. (1987) focused on the formation of heterocyclic derivatives of guanidine, proposing a structure for a compound derived from the action of ketene, based on the crystal structure of its hydrolysis product analyzed by X-ray (Banfield, Fallon, & Gatehouse, 1987). Similarly, Davoodnia et al. (2009) investigated the synthesis of thieno[2,3-d]pyrimidines, highlighting the reaction processes and the formation of specific derivatives under microwave irradiation, which likely involves intermediates related to the compound (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).
Antimicrobial Activity
Research has also focused on the synthesis and antimicrobial activity of novel tetrazoles clubbed with pyrimidine, potentially implicating derivatives related to the compound for pharmaceutical interest due to their wider usage and integral part of genetic content. The study by Bhoge et al. (2021) illustrates the synthesis process and evaluates the efficacy of these derivatives as antibacterial and antifungal agents (Bhoge, Magare, & Mohite, 2021).
Synthesis and Cyclizations
The compound's utility extends to the synthesis and cyclizations of β-alanines to form various pyrimidinediones and their analogues, as explored by Vaickelionienė et al. (2005). This research provided insight into the chemical reactions and structures of the products synthesized, which are relevant to understanding the chemical behavior and potential applications of the compound (Vaickelionienė, Mickevičius, & Mikulskiene, 2005).
Novel Heterocycles Incorporation
Bondock et al. (2008) described the synthesis of new heterocycles incorporating antipyrine moiety, utilizing a key intermediate that shares structural similarities with the compound . This research aimed at developing antimicrobial agents, showcasing the diverse chemical modifications and biological activities associated with such compounds (Bondock, Rabie, Etman, & Fadda, 2008).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-[[2-oxo-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2S2/c1-14-8-9-15(2)18(11-14)23-20(26)13-29-21-17-6-3-7-19(17)25(22(27)24-21)12-16-5-4-10-28-16/h4-5,8-11H,3,6-7,12-13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOPZZXWUYFQBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.